Cas no 87700-64-9 (4-chloro-1-Naphthalenecarbonyl chloride)

• Product Name: 4-chloro-1-Naphthalenecarbonyl chloride
• CAS No: 87700-64-9
• MF: C₁₁H₆Cl₂O
• MW: 225.070741176605
• CID: 2107038
• PubChem ID: 14700021
• Update Time: 2025-06-15

4-chloro-1-Naphthalenecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-Naphthalenecarbonyl chloride
• 4-chloronaphthalene-1-carbonyl chloride
• 1-Naphthalenecarbonyl chloride, 4-chloro-
• 4-chloro-1-naphthoyl chloride
• DTXSID30563153
• SCHEMBL8075359
• DA-20645
• 87700-64-9

• Inchi： 1S/C11H6Cl2O/c12-10-6-5-9(11(13)14)7-3-1-2-4-8(7)10/h1-6H
• InChI Key： YIJBOJSNMCCAIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)Cl)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 223.9795702g/mol
• Monoisotopic Mass: 223.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 4-chloro-1-Naphthalenecarbonyl chloride

4-Chloro-1-Naphthalenecarbonyl Chloride (CAS No. 87700-64-9): A Versatile Intermediate in Organic Synthesis

4-Chloro-1-Naphthalenecarbonyl chloride (CAS No. 87700-64-9) is a highly reactive organic compound widely used as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure, featuring a chloro-substituted naphthalene core and a reactive carbonyl chloride group, makes it a valuable building block for various chemical transformations. The compound's unique properties have garnered significant attention in recent years, particularly in the context of green chemistry and sustainable synthesis.

The growing demand for 4-Chloro-1-Naphthalenecarbonyl chloride is driven by its applications in the development of advanced materials and bioactive compounds. Researchers are increasingly exploring its potential in catalysis and polymer chemistry, where its ability to form stable intermediates plays a crucial role. Recent studies have highlighted its utility in photoactive materials, aligning with the current trend toward renewable energy solutions and optoelectronic devices.

One of the most frequently asked questions about CAS No. 87700-64-9 revolves around its synthetic routes and handling precautions. While the compound is not classified as hazardous under standard conditions, proper laboratory safety protocols must be followed due to its reactivity. Innovations in microreactor technology have enabled more efficient and controlled synthesis of this compound, addressing concerns about waste reduction and process optimization.

In the pharmaceutical industry, 4-Chloro-1-Naphthalenecarbonyl chloride serves as a precursor for active pharmaceutical ingredients (APIs). Its role in the synthesis of naphthalene-based derivatives has been pivotal in drug discovery programs targeting inflammatory diseases and central nervous system disorders. The compound's compatibility with microwave-assisted synthesis has further enhanced its appeal, as this method reduces reaction times and improves yields.

Environmental considerations have also shaped recent research on 4-Chloro-1-Naphthalenecarbonyl chloride. Scientists are investigating biodegradable alternatives to traditional solvents used in its reactions, reflecting the broader shift toward eco-friendly chemical processes. These efforts align with global initiatives like the UN Sustainable Development Goals, particularly those related to responsible consumption and production.

The analytical characterization of CAS No. 87700-64-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and stability, which are critical for its performance in downstream applications. Recent advancements in machine learning-assisted chemical analysis have streamlined quality control processes for such specialized intermediates.

Looking ahead, the market for 4-Chloro-1-Naphthalenecarbonyl chloride is expected to grow in tandem with the expansion of the fine chemicals sector. Its versatility in cross-coupling reactions and heterocyclic chemistry positions it as a strategic material for innovation in material science and medicinal chemistry. As regulatory frameworks evolve, manufacturers are investing in green chemistry metrics to assess and improve the sustainability profile of this important intermediate.